Cas no 463-40-1 (α-Linolenic acid)

• Product Name: α-Linolenic acid
• CAS No: 463-40-1
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• MDL: MFCD00065720
• CID: 37586
• PubChem ID: 87572018
• Update Time: 2026-01-20

α-Linolenic acid Chemical and Physical Properties

Names and Identifiers

• (9Z,12Z,15Z)-Octadeca-9,12,15-trienoic acid
• OCTADECA-9Z,12Z,15Z-TRIENOIC ACID
• (Z,Z,Z)-9,12,15-Octadecatrienoic acid
• 9,12,15-OCTADECATRIENIC ACID
• 9,12,15-OCTADECATRIENOIC ACID
• 9Z,12Z,15Z-OCTADECATRIENOIC ACID
• ALPHA-LINOLENIC ACID
• ALPHA-LNN
• ALL CIS-9,12,15-OCTADECATRIENOIC ACID
• α-Linolenic acid
• 9-cis,12-cis,15-cis-Octadecatrienoic acid
• Linolenic acid
• LINOLENIC ACID(ALA)(AS) PrintBack
• (9Z,12Z)-1,3-dihydroxypropan-2-yl octadeca-9,12-dienoate
• (9Z,12Z,15Z)-linolenic acid
• 2-Linoleoylglycerol
• 2-linoleoyl-sn-glycerol
• 2-Monolinolein
• 8,11,14-Heptadecatriene-1-carboxylic acid
• 9,12-Octadecadienoic acid (Z,Z)-,2-hydroxy-1-(hydroxymethyl)ethyl ester
• 9Z,12Z,15Z-octadecatrienic acid
• alpha
• C18:3 (9,12,15-cis all)
• Glyceryl 2-linoleate
• linoleic acid monoacylglycerol
• octadecatrienoic acid
• α-Lnn
• 9,12,15-all-cis-Octadecatrienoic acid
• Perilla seed oil
• linolenate
• a-Linolenic acid
• 9,12,15-Octadecatrienoic acid, (Z,Z,Z)-
• (9,12,15)-linolenic acid
• Linolenic acid (8CI)
• Industrene 120
• (9Z,12Z,15Z)-Octadecatrienoic acid
• UNII
• Linolenic acid,97%
• cis,cis,cis-9,12,15-octadecatrienoic acid
• all-cis-9,12,15-octadecatrienoic acid
• all-cis--9,12,15-octadecatrienoate
• (9Z,12Z,15Z)-octadecatrienoate
• ALA
• cis-Delta(9,12,15)-octadecatrienoic acid
• cis,cis,cis-9,12,15-octadecatrienoate
• (9,12,15)-linolenate
• VITAMIN F COMPONENT ALPHA LINOLENIC ACID
• HMS1361E18
• HMS3402E18
• Linolenic acid, Vetec(TM) reagent grade, 98%
• 1ST1776
• cis-delta9,12,15-Octadecatrienoic acid
• alpha-LA
• HMS3649H05
• NCGC00091058-04
• NCGC00091058-10
• Fatty Acid cis, cis, cis 18:3 n-3
• (all-Z)-9,12,15-Octadecatrienoic acid
• LINOLENIC ACID (CONSTITUENT OF SAW PALMETTO)
• alpha -linolenic acid
• 806 - Fish oil supplement
• HMS1989E18
• Linolenic acid, tech grade
• 9,12,15-Octadecatrienoate
• C18H30O2
• Linolenic Acid (~90%)
• LINOLENIC ACID [WHO-DD]
• CHEBI:27432
• IDI1_033846
• DTXCID905506
• DB00132
• 463-40-1
• 9,12,15-Octadecatrienoic acid, (9Z,12Z,15Z)-
• LINOLENIC ACID (CONSTITUENT OF EVENING PRIMROSE OIL)
• NSC 2042
• UNII-0RBV727H71
• C18:3
• LNL
• Linolenic acid, >=99%
• all-cis-9,15-Octadecatrienoic acid
• all-cis-9,12,15-Octadecatrienoate
• cid_5280934
• 9,15-Octadecatrienoic acid, (Z,Z,Z)-
• SR-01000838327-2
• 0RBV727H71
• NSC2042
• Linolenic acid, ~70% (GC)
• CS-0009741
• (Z,Z,Z)-9,12,15-Octadecatrienoate
• AC-33768
• cis,cis-9,12,15-Octadecatrienoic acid
• LINOLENIC ACID [VANDF]
• GTPL1049
• HMS2233C13
• CCRIS 656
• BRD-K33396764-001-02-0
• NCGC00259276-01
• CMC_7371
• LINOLENIC ACID [MI]
• FA(18:3(9Z,12Z,15Z))
• CAS-463-40-1
• EN300-6734316
• Tox21_201727
• DTXSID7025506
• CHEBI:25048
• 9(Z),12(Z),15(Z)-Octadecatrienoic acid
• BSPBio_001376
• HMS1791E18
• AI3-23986
• alpha-linolenic-acid
• alpha-Linolenic acid, 1.0 mg/mL in ethanol, certified reference material
• L000707
• alpha-LINOLENIC ACID (CONSTITUENT OF FLAX SEED OIL)
• CHEMBL8739
• L0050
• FEMA NO. 3380, LINOLENIC ACID-
• .alpha.-Linolenic acid
• 9-cis,12-cis,15-cis-octadecatrienoate
• A11389
• EINECS 207-334-8
• cis-9,cis-12,cis-15-Octadecatrienoic acid
• NCGC00091058-06
• Tox21_111071
• 18:3(N-3)
• Linolenic acid, crude
• alpha-LINOLENIC ACID (C18:3) (CONSTITUENT OF KRILL OIL)
• SR-01000838327
• BRD-K33396764-001-08-7
• FA 18:3
• C06427
• LINOLENIC ACID [MART.]
• (Z,Z,Z)-Octadeca-9,12,15-trienoic acid
• Q256502
• Prifrac 2942
• BML3-B05
• MLS001336030
• LINOLENIC ACID (MART.)
• NCGC00091058-08
• NCGC00091058-05
• cis-9,12,15-octadecatrienoic acid
• a-Linolenate
• (9Z,12Z,15Z)octadeca-9,12,15-trienoic acid
• HY-N0728
• Linolensaeure
• AS-57338
• 9,12,15-Octadecatrienoic acid, (9Z,12Z,15Z)- (9CI)
• 29857-63-4
• BDBM50240347
• LMFA01030152
• alpha Linolenic Acid
• CIS-DELTA-9,12,15-OCTADECATRIENOIC ACID
• NCGC00091058-07
• Linolenic acid, analytical standard
• BRD-K33396764-001-11-1
• MFCD00065720
• LINOLENIC ACID AND ISOMERS
• cis,cis,cis-octadeca-9,12,15-trienoic acid
• MLS001336029
• cis-9,12,15-octadecatrienoate
• Linolenic acid 10 microg/mL in Methanol
• MLS002454413
• NSC-2042
• Linolenic acid?
• SCHEMBL15282
• 2DCD0473-E5CC-47BB-A0A4-95899AFF6C4B
• NCGC00091058-09
• NCGC00257192-01
• SMR000857336
• alpha-Linolenic Acid tech.
• Tox21_303322
• NCGC00091058-02
• C18:3 (N-3)
• LINOLENIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• LINOLENIC ACID (18:3 n-3)
• alpha-Linolenic acid; ALA; cis-alpha-Linolenic acid
• AKOS016008598
• (9Z,12Z,15Z)-9,12,15-Octadecatrienoic acid
• NCGC00091058-01
• cis-9, cis-12, cis-15-octadecatrienoic acid
• ALPHA-LINOLENIC ACID (C18:3 N3)
• Octadecatrienoic acid, 9,12,15-(Z,Z,Z)-
• FA005
• FL146195
• Linolenic acid - 85%
• 207-334-8
• (9Z,12Z,15Z)-9,12,15-Octadecatrienoic acid;(Z,Z,Z)-Octadeca-9,12,15-trienoic acid;(all-Z)-9,12,15-Otadecatrienoic acid
• FL45873
• Linolenic acid - 98%
• FL24896
• Linolenic acid, 98.5%
• (9Z,12Z,15Z)-9,12,15-Octadecatrienoic acid;(Z,Z,Z)-Octadeca-9,12,15-trienoic acid;(all-Z)-9,12,15-octadecatrienoic acid
• FL72463
• Linolenic acid - 70%
• MSK1776

• MDL： MFCD00065720
• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9+
• InChI Key： DTOSIQBPPRVQHS-FVCZIJCZSA-N
• SMILES： CC/C=C\C/C=C\C/C=C/CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 278.22500
• Monoisotopic Mass: 278.224580195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 278.4

Experimental Properties

• Color/Form: Colorless to light yellow oily liquid
• Density: 0.914 g/mL at 25 °C(lit.)
• Melting Point: -11 °C (lit.)
• Boiling Point: 230-232 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.480(lit.)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992)
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 5.66050
• Sensitiveness: Sensitive to light and air
• Solubility: Insoluble in water, soluble in many organic solvents.
• Merck: 5506
• FEMA: 3380
• Color/Form: 1.0 mg/mL in ethanol
• Vapor Pressure: 0.05 mm Hg at 257 °F (NTP, 1992)

α-Linolenic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on α-Linolenic acid

α-Linolenic Acid (CAS No. 463-40-1): A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments

α-Linolenic acid, with the chemical formula C₁₈H₃₀O₂, is a crucial polyunsaturated fatty acid (PUFA) belonging to the omega-3 family. Its CAS number, CAS no. 463-40-1, uniquely identifies it in the chemical and pharmaceutical industries. As an essential nutrient, α-linolenic acid cannot be synthesized by humans and must be obtained through dietary sources, making it a cornerstone in nutritional science and therapeutic applications.

The biochemical properties of α-linolenic acid are well-documented, with its molecular structure featuring three double bonds, specifically in the Δ9, Δ12, and Δ15 positions. This configuration imparts unique reactivity and biological activity, enabling its conversion into other bioactive molecules such as eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) via enzymatic pathways. These derivatives play pivotal roles in maintaining cellular function, inflammation regulation, and neural development.

In recent years, research on α-linolenic acid has expanded significantly, particularly in the context of chronic disease prevention and treatment. A notable study published in the Journal of Lipid Research highlighted its role in modulating lipid metabolism and reducing the risk of cardiovascular diseases. The study demonstrated that dietary supplementation with CAS no. 463-40-1 could significantly lower serum triglyceride levels while improving HDL cholesterol profiles.

The therapeutic potential of α-linolenic acid extends beyond cardiovascular health. Emerging research indicates its efficacy in alleviating symptoms associated with rheumatoid arthritis. A 2022 review article in the Rheumatology Journal summarized findings from multiple clinical trials suggesting that CAS no. 463-40-1 supplementation can reduce joint pain and improve physical function in patients with RA by inhibiting pro-inflammatory cytokine production.

Beyond its inflammatory modulating properties, α-linolenic acid has garnered attention for its neuroprotective effects. Preclinical studies have shown that it can cross the blood-brain barrier and support neuronal health, particularly in conditions like Alzheimer's disease. A groundbreaking study published in the Nature Neuroscience journal reported that dietary intake of CAS no. 463-40-1 could enhance synaptic plasticity and mitigate cognitive decline in aged mice models.

The role of α-linolenic acid in mental health is another area of active investigation. Research published in the British Journal of Psychiatry suggests a correlation between adequate intake of omega-3 PUFAs, including CAS no. 463-40-1, and reduced symptoms of depression and anxiety disorders. The mechanism likely involves modulation of neurotransmitter systems such as serotonin and dopamine, which are critical for mood regulation.

In addition to its health benefits, the industrial applications of α-Linolenic Acid are diverse. It serves as a key ingredient in nutraceutical formulations, cosmetic products, and even biofuel production due to its biodegradable nature and high energy content. Recent advancements in chemical synthesis have enabled more efficient production methods for pure-grade α-Linolenic Acid (CAS no. 463-40-1

The agricultural sector also benefits from α-Linolenic Acid derivatives. Plant-based oils rich in this fatty acid are increasingly used as feed additives to improve livestock health and meat quality. A study published in the journal *Animal Feed Science Technology* demonstrated that incorporating α-Linolenic Acid-rich oils into cattle diets enhanced meat fatty acid composition while reducing saturated fat content.

The future direction of research on α-Linolenic Acid (CAS no. 463-40-1) is promising, with investigations focusing on personalized nutrition strategies tailored to individual genetic profiles. Advances in metabolomics have allowed researchers to better understand how different individuals metabolize omega-3 fatty acids, paving the way for targeted therapeutic interventions.

In conclusion, α-Linolenic Acid remains a vital compound with far-reaching implications across multiple domains of health science and industrial chemistry. Its multifaceted roles in human physiology—from cardiovascular protection to cognitive enhancement—underscore its importance as a nutritional supplement (CAS no. 463-40-1). As ongoing research continues to uncover new applications and mechanisms, the significance of this essential fatty acid is poised to grow even further.